Cas no 1261892-95-8 (3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261892-95-8
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• MDL: MFCD18319589
• CID: 2761721
• PubChem ID: 53225507
• Update Time: 2025-10-28

3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-FLUORO-5-METHYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 2'-Fluoro-5'-methyl-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid, 95%
• 1261892-95-8
• DTXSID60689239
• MFCD18319589
• 3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18319589
• Inchi： 1S/C15H10F4O2/c1-8-2-3-13(16)12(4-8)9-5-10(14(20)21)7-11(6-9)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key： RFMANYBXTIYPJZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=C(C(=O)O)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 298.06169221Da
• Monoisotopic Mass: 298.06169221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid

3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic Acid

The compound 3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid (CAS No. 1261892-95-8) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a trifluoromethyl group at the 5-position and a fluorinated methylphenyl group at the 3-position. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid through a combination of coupling reactions and fluorination techniques. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct the aryl-substituted benzoic acid framework. These methods not only enhance the yield and purity of the compound but also allow for precise control over the substitution patterns, which are critical for optimizing its biological activity.

The physical properties of 3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid have been extensively studied to understand its behavior under various conditions. For instance, its solubility in different solvents has been evaluated to determine its suitability for use in pharmaceutical formulations. Additionally, studies on its thermal stability have revealed that the compound can withstand moderate heating without significant degradation, making it suitable for processes requiring elevated temperatures.

In terms of biological activity, 3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid has shown promising results in recent pharmacological studies. Researchers have investigated its potential as an inhibitor of certain enzymes involved in metabolic pathways, which could lead to novel therapeutic interventions for conditions such as diabetes and obesity. Furthermore, its ability to modulate receptor activity has been explored, highlighting its potential as a lead compound for drug discovery efforts.

The application of 3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid extends beyond pharmaceuticals into the realm of agrochemicals. Studies have demonstrated its efficacy as a plant growth regulator, where it can enhance crop yield and resistance to environmental stressors. This dual functionality underscores the versatility of this compound across multiple industries.

From an environmental perspective, the biodegradability and ecological impact of 3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid have been assessed to ensure its sustainable use. Research indicates that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in natural ecosystems. These findings are crucial for guiding its responsible use in agricultural and industrial settings.

In conclusion, 3-(2-Fluoro-5-methylphenyl)-5-trifluoromethylbenzoic acid (CAS No. 1261892-95-8) is a multifaceted compound with a wealth of potential applications. Its unique structure, coupled with advancements in synthetic methods and biological studies, positions it as a key player in modern chemical research and development.